Cas no 1805406-38-5 (3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine
• CAS No: 1805406-38-5
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4915322
• Update Time: 2025-08-05

3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-4-2(5(8)9)1-3(12)10-6(4)11(13)14/h1,5H,(H,10,12)
• InChI Key： CBZGWAITHKYDGY-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])NC(C=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9

Additional information on 3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine

3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine

The compound 3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine, with the CAS number CAS 1805406-38-5, is a highly specialized organic molecule belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6, including a bromine atom, a difluoromethyl group, a hydroxyl group, and a nitro group. These functional groups contribute to its versatile reactivity and make it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-cancer agents. The presence of electron-withdrawing groups like the nitro and difluoromethyl groups in 3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and electrophilic aromatic substitution. These reactions are crucial for modifying the molecule to achieve desired pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In addition to its role in drug development, this compound has also been explored for its potential in agrochemical applications. The bromine atom and hydroxyl group in the molecule can serve as reactive sites for the synthesis of herbicides and insecticides. Recent research has demonstrated that derivatives of this compound exhibit promising activity against various agricultural pests, making them valuable candidates for further investigation.

The synthesis of 3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine involves a multi-step process that typically begins with the nitration of a pyridine derivative. Subsequent steps include bromination, fluorination, and hydroxylation, each requiring precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient synthetic routes using microwave-assisted synthesis and catalytic systems, which have significantly improved the scalability of this process.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. For instance, its ability to form stable coordination complexes with metal ions has been exploited in the development of novel catalysts for organic transformations. Furthermore, the molecule's electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in computational chemistry have enabled researchers to predict and optimize these properties computationally before experimental validation.

In conclusion, 3-Bromo-4-(difluoromethyl)-6-hydroxy-2-nitropyridine, with its unique combination of functional groups and versatile reactivity, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, driven by ongoing advancements in synthetic methodologies and computational modeling. As researchers continue to explore its properties and develop innovative uses, this compound is poised to make significant contributions to both academic knowledge and industrial applications.